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Compound of Interest

Compound Name: Boc-L-beta-homotyrosine(OBzl)

Cat. No.: B558351 Get Quote

An in-depth analysis of Boc-L-beta-homotyrosine(OBzl), a derivative of the amino acid

tyrosine, reveals its precise molecular characteristics. This compound is significant in peptide

synthesis and drug development, where it serves as a crucial building block.[1]

Quantitative Data Summary
The fundamental quantitative data for Boc-L-beta-homotyrosine(OBzl) are its molecular

formula and weight. These values are essential for stoichiometric calculations in synthetic

chemistry and for characterization in analytical procedures.

Property Value

Molecular Formula C₂₂H₂₇NO₅[1][2]

Molecular Weight 385.46 g/mol [1]

Structural Representation
To understand the function of Boc-L-beta-homotyrosine(OBzl), it is useful to visualize the

relationship between its constituent chemical groups. The molecule consists of a core L-beta-

homotyrosine structure, which is modified with two key protecting groups: a tert-

butyloxycarbonyl (Boc) group and a benzyl (Bzl) group. The Boc group protects the amine,

while the benzyl group protects the hydroxyl group of the phenol side chain.
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Caption: Logical relationship of the molecular components.

Experimental protocols for determining molecular weight and formula, such as mass

spectrometry and elemental analysis, are standard analytical chemistry procedures and are not

detailed here as per the focus on the compound's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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